
methyl nitrite concentration control explosion
risk

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl nitrite

CAS No.: 624-91-9

Cat. No.: S574761

Get Quote

Methyl Nitrite: Hazards & Properties

Methyl nitrite is a highly hazardous gas at room temperature, presenting severe risks of explosion and

toxicity [1] [2]. The table below summarizes its primary dangers:

Hazard Category Description

Explosive Risk Classified as a heat-sensitive explosive; sensitivity increases in the
presence of metal oxides [1] [2].

Flammability Extremely flammable; forms explosive mixtures with air [1].

Oxidizing Agent A strong oxidizer; may react vigorously or detonate when mixed with

reducing agents [1].

Chemical Reactivity Reacts with inorganic bases (e.g., sodium or potassium hydroxide) to

form explosive salts [1].

Toxicity (Acute) Vapors may cause dizziness or asphyxiation; contact with liquefied gas

can cause burns and frostbite [1].
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Hazard Category Description

Toxicity
(Methemoglobinemia)

Potent cyanotic agent; exposure can lead to methemoglobinemia, which
can be fatal [3] [2].

Handling & Control Measures

Implementing strict safety protocols is essential to mitigate these risks.

Measure Description

Leak & Ignition Control Eliminate all ignition sources; use grounded equipment; stop leaks only if

without risk [1].

Personal Protective
Equipment (PPE)

Wear a positive pressure self-contained breathing apparatus (SCBA);

standard firefighting gear offers limited chemical protection [1].

Spill & Leak Response Isolate the area immediately. For a large spill, evacuate downwind. Use

water spray to disperse vapors [1].

Fire Response Do not extinguish a leaking gas fire unless the leak can be stopped. Use

dry chemical, CO2, or water spray/fog [1].

Storage Avoid storage even under refrigeration, as lower alkyl nitrites may

decompose and burst the container [2].

Emergency Response & First Aid

Follow these protocols in case of exposure:

Scenario Action

General First Aid Move to fresh air if inhaled; remove contaminated clothing; if skin contact
occurs, wash with plenty of water [1].
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Scenario Action

Frostbite from
Liquefied Gas

Do not attempt to thaw frosted parts. Only trained medical personnel should
handle this [1].

Burns Immediately and continuously cool burned skin with cold water. Do not remove
clothing that is adhering to the skin [1].

Understanding & Monitoring Toxicity

The primary toxicological mechanism of methyl nitrite is the oxidation of hemoglobin in red blood cells to

methemoglobin, which cannot transport oxygen, leading to hypoxia [3]. Fatal cases have shown

methemoglobin concentrations in the blood exceeding the lethal level of 70% [3]. The following diagram

outlines the toxicological pathway and response.
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Key Experimental & Clinical Monitoring Methods

Blood Gas Analysis with Co-Oximetry: The most critical immediate test. Standard pulse oximeters

are unreliable in methemoglobinemia. Co-oximetry, which can be part of an arterial blood gas
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analysis, is required to specifically measure methemoglobin levels in the blood [3].

Post-Exposure Toxicological Analysis: In a fatal exposure, laboratory findings included elevated
nitrite ion levels in the blood, gastric contents, liver, and lung tissues compared to controls [3].

Visual Autopsy Findings: In fatal cases, a conspicuous blue-gray discoloration of the skin, airway
mucosa, and major organs may be observed, a classic sign of methemoglobinemia [3].

Key Safety Recommendations

To summarize the critical points for your risk assessments:

Assume High Instability: Methyl nitrite is a heat-sensitive explosive and can decompose violently,
especially with contaminants [1] [2].

Prevent Inhalation Exposure: Use engineering controls (e.g., closed systems, fume hoods) and
appropriate respiratory protection (SCBA for emergency response) due to the rapid and potentially

fatal risk of methemoglobinemia [1] [3].
Have a Medical Plan: Ensure immediate access to medical care where methemoglobin levels can be

measured. Treatment may require specific antidotes like methylene blue, which must be administered
by a healthcare professional [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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